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Compound of Interest

Compound Name: 1-Undecene

Cat. No.: B165158

Essential Safety and Handling Guide for 1-Undecene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-Undecene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Key Physical and Chemical Properties

A summary of important quantitative data for 1-Undecene is provided in the table below. This
information is critical for safe handling and emergency preparedness.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b165158?utm_src=pdf-interest
https://www.benchchem.com/product/b165158?utm_src=pdf-body
https://www.benchchem.com/product/b165158?utm_src=pdf-body
https://www.benchchem.com/product/b165158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Molecular Formula

C11H22

Molecular Weight 154.29 g/mol [1][2]

Appearance Colorless liquid[3][4]

Odor Mild[3][5]

Boiling Point 192-193 °C (377.6-379.4 °F)[1][4]

Melting Point -49 °C (-56.2 °F)[1][4]

Flash Point 63 °C (145.4 °F) - Closed Cup[1][4]

Density 0.75 g/mL at 25 °C[1][2]

Solubility Insoluble in water. Soluble in ether, chloroform,

and ligroin.[3]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 1-Undecene, the following personal protective

equipment is mandatory.

Hand Protection

e Glove Type: Neoprene or nitrile rubber gloves are recommended for handling 1-Undecene.

[6]

o Important Note: Breakthrough times for gloves can vary significantly depending on the

manufacturer, glove thickness, and the concentration of the chemical. It is crucial to consult

the glove manufacturer's specific chemical resistance data. For tasks with a risk of prolonged

contact or immersion, heavier-duty gloves should be selected.

Eye and Face Protection

e Primary Protection: Chemical safety goggles are required at all times when handling 1-

Undecene.[6]
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o Contact Lenses: Contact lenses should not be worn when working with this chemical.[6]

o Face Shield: In situations where splashing is a significant risk, a face shield should be worn
in addition to chemical goggles.

Skin and Body Protection

e Alab coat or other suitable protective clothing must be worn to prevent skin contact.[6]

e Ensure that emergency eye wash stations and safety showers are readily accessible in the
immediate work area.[6]

Respiratory Protection

o Work with 1-Undecene should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

o If there is a risk of inhalation, a NIOSH-certified respirator with an appropriate cartridge for
organic vapors should be used.[6]

Operational and Handling Plan

Adherence to the following procedural steps is essential for the safe handling of 1-Undecene.

Step 1: Pre-Handling Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 1-Undecene.

o Ensure Proper Ventilation: Confirm that the chemical fume hood or other ventilation system
is functioning correctly.

o Assemble PPE: Put on all required personal protective equipment as detailed above.

o Prepare Work Area: Ensure the work area is clean, uncluttered, and free of ignition sources.
Keep containers of 1-Undecene closed when not in use.

Step 2: Handling Procedures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.cdc.gov/niosh/npg/npgd0649.html
https://www.cdc.gov/niosh/npg/npgd0649.html
https://www.cdc.gov/niosh/npg/npgd0649.html
https://www.benchchem.com/product/b165158?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0649.html
https://www.benchchem.com/product/b165158?utm_src=pdf-body
https://www.benchchem.com/product/b165158?utm_src=pdf-body
https://www.benchchem.com/product/b165158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Grounding: When transferring 1-Undecene, ground and bond containers to prevent static
discharge.[6]

e Avoid Inhalation and Contact: Handle the chemical in a manner that avoids the generation of
mists or vapors. Prevent all contact with eyes and skin.[6]

» Use Non-Sparking Tools: Employ non-sparking tools when opening or handling containers of
1-Undecene.[6]

Step 3: Post-Handling Procedures

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.

o Storage: Store 1-Undecene in a tightly closed container in a cool, well-ventilated area, away
from heat and incompatible materials such as oxidizing agents.[6]

Emergency and Disposal Plan
First Aid Measures

 Inhalation: If inhaled, move the individual to fresh air. Seek medical attention if you feel
unwell.[6]

o Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap
and water.[6]

o Eye Contact: In case of eye contact, immediately flush the eyes with water for at least 15
minutes, removing contact lenses if present and easy to do so. Seek medical attention.[6]

 Ingestion: If swallowed, do not induce vomiting. Rinse the mouth with water and seek
immediate medical attention.[6]

Spill Response Workflow

The following diagram outlines the procedural flow for managing a 1-Undecene spill.

Workflow for handling a 1-Undecene spill.
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Disposal Plan

o Waste Collection: Collect waste 1-Undecene and any contaminated materials (e.g.,
absorbent pads, gloves) in a designated, labeled, and sealed container.

o Disposal Method: 1-Undecene should be disposed of by incineration through a licensed
waste disposal facility.[6] Do not dispose of it down the drain or into the sewer system.[6]

» Regulatory Compliance: All disposal activities must be conducted in strict accordance with
local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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